1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride
Overview
Description
1-(2,6,6-Trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride, also known as TMDM, is a compound that has been used in a variety of scientific research settings. It is a derivative of 1,4-dioxane, and is a white, crystalline solid. TMDM has a melting point of 186-188°C and a boiling point of 230-232°C. It is soluble in water, ethanol, and methanol. TMDM is a versatile compound that has a variety of applications in research settings, and it has been used in a range of studies, from biochemistry to pharmacology.
Mechanism of Action
1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride works by inhibiting the activity of certain enzymes. It does this by forming a covalent bond with the enzyme's active site, which prevents the enzyme from binding to its substrate. This inhibition of the enzyme's activity prevents the substrate from being metabolized, leading to a decrease in the production of certain products.
Biochemical and Physiological Effects
1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes and glutathione-S-transferase. It has also been shown to have an effect on the metabolism of certain drugs, such as antimalarials and antibiotics. Additionally, 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has been shown to have an effect on the production of certain hormones, such as testosterone and cortisol.
Advantages and Limitations for Lab Experiments
1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has several advantages when used in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also easy to store and handle. Additionally, it is a relatively non-toxic compound, making it safe to use in laboratory settings. However, there are a few limitations to the use of 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride in laboratory experiments. It is not very soluble in water, making it difficult to dissolve in aqueous solutions. Additionally, it has a relatively low boiling point, making it difficult to use in high-temperature reactions.
Future Directions
1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has a variety of potential applications in the future. It could be used as a tool to study the effects of alkylating agents on DNA and proteins. It could also be used to study the mechanism of action of certain drugs, such as antimalarials and antibiotics. Additionally, it could be used to study the effects of different solvents on the activity of enzymes, as well as the effects of solvents on the stability of proteins. Finally, it could be used to study the effects of certain hormones, such as testosterone and cortisol.
Synthesis Methods
1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride is synthesized through a process known as alkylation. This involves the reaction of an alkyl halide with 1,4-dioxane in the presence of a base, such as sodium hydroxide. The reaction produces a compound known as an alkyl dioxane, which is then hydrolyzed to form 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride. The reaction is usually performed in a solvent such as methanol or ethanol.
Scientific Research Applications
1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has been used in a wide range of scientific research applications. It has been used as a model compound to study the effects of alkylating agents on DNA and proteins. It has also been used to study the mechanism of action of certain drugs, such as antimalarials and antibiotics. 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has also been used to study the effects of different solvents on the activity of enzymes, as well as the effects of solvents on the stability of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride involves the reaction of 2,6,6-trimethyl-1,4-dioxane-2-carboxylic acid with thionyl chloride to form 2,6,6-trimethyl-1,4-dioxane-2-carbonyl chloride. This intermediate is then reacted with methylamine to form 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine, which is subsequently treated with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": ["2,6,6-trimethyl-1,4-dioxane-2-carboxylic acid", "thionyl chloride", "methylamine", "hydrochloric acid"], "Reaction": ["Step 1: React 2,6,6-trimethyl-1,4-dioxane-2-carboxylic acid with thionyl chloride in the presence of a suitable solvent to form 2,6,6-trimethyl-1,4-dioxane-2-carbonyl chloride.", "Step 2: Add methylamine to the reaction mixture obtained in step 1 and stir at a suitable temperature to form 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine.", "Step 3: Treat the product obtained in step 2 with hydrochloric acid to form the hydrochloride salt of 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine."] } | |
CAS RN |
2703781-96-6 |
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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